Cas no 161095-35-8 (Benzaldehyde,3,4-dihydroxy-5-(3-methyl-2-buten-1-yl)-)

• Product Name: Benzaldehyde,3,4-dihydroxy-5-(3-methyl-2-buten-1-yl)-
• CAS No: 161095-35-8
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 109674
• PubChem ID: 11275762
• Update Time: 2025-04-18

Benzaldehyde,3,4-dihydroxy-5-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3,4-dihydroxy-5-(3-methyl-2-buten-1-yl)-
• 3,4-dihydroxy-5-(3-methylbut-2-enyl)benzaldehyde
• Benzaldehyde, 3,4-dihydroxy-5-(3-methyl-2-butenyl)- (9CI)
• DTXSID90460876
• 3,4-Dihydroxy-5-(3-methyl-2-buten-1-yl)benzaldehyde
• 3,4-Dihydroxy-5-(3-methylbut-2-en-1-yl)benzaldehyde
• SCHEMBL4267621
• 161095-35-8

• Inchi： 1S/C12H14O3/c1-8(2)3-4-10-5-9(7-13)6-11(14)12(10)15/h3,5-7,14-15H,4H2,1-2H3
• InChI Key： DIYXVDVQPLASLL-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C=O)=CC=1C/C=C(\C)/C)O

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53